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Compound of Interest

Compound Name: SDMA-d6

Cat. No.: B563667

A Certificate of Analysis for SDMA-d6 begins with the fundamental physicochemical properties
of the compound. These details are essential for accurate sample preparation and storage. The
compound is a deuterated form of SDMA, where six hydrogen atoms on the methyl groups
have been replaced with deuterium.[3][4]

Table 1: General Physicochemical Properties of SDMA-d6
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Property Value Source

) N5-[bis(methyl-d3-
Chemical Name _ o [5]
amino)methylene]-L-Ornithine

Symmetric dimethylarginine-

Synonyms d6; NG,NG'-Dimethyl-L- [3114]
arginine-d6

Molecular Formula CsH12D6N402 [5]

Molecular Weight 208.29 g/mol [4115]

CAS Number 1331888-08-4 [5][6]

Appearance White to light yellow solid [5]

N H20: 125 mg/mL (with

Solubility ] [4]
ultrasonic)

Storage Store at -20°C, under nitrogen [4][5]

o 6 months at -80°C; 1 month at
Stability (in solvent) 20°C [3][5]

Note: Some suppliers may provide SDMA-d6 as a dihydrochloride salt (CsH14DsCl2N4O2),
which will alter the molecular weight (281.21 g/mol ) and solubility characteristics.[7]

Analytical Data and Quality Control

The core of the CoA is the analytical data, which validates the identity, purity, and isotopic
enrichment of the compound. These tests ensure that the internal standard will perform reliably
in quantitative assays.

Table 2: Summary of Analytical Specifications from Representative CoAs
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Specification /

Analytical Test Method Source
Result

Purity 98.07% HPLC [5]
100.00% HPLC (ELSD) [7]

Isotopic Enrichment 99.9% MS [5]
Isotopic Purity >95% (Actual: 98.5%) MS [7]
299% (d1-de) MS [8]

Identity Confirmation Conforms to Structure  NMR, MS [7]
Elemental Analysis Conforms to Formula Combustion Analysis [7]

Experimental Protocols

While detailed, proprietary standard operating procedures (SOPSs) are not disclosed by
manufacturers, the principles behind the key analytical tests are well-established. The primary
application of SDMA-d6 is as an internal standard for quantifying SDMA in biological matrices
like plasma or serum, typically by liquid chromatography-tandem mass spectrometry (LC-
MS/MS).[3][9]

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

The chemical purity of SDMA-d6 is assessed to ensure that no significant impurities could
interfere with its function.

e Objective: To separate SDMA-d6 from any non-isopically labeled impurities, synthetic
precursors, or degradation products.

o Methodology:

o Sample Preparation: A known concentration of SDMA-d6 is dissolved in a suitable solvent,
often the mobile phase starting condition.
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o Chromatographic Separation: The sample is injected into an HPLC system. A reversed-
phase column (e.g., C18) is commonly used. A gradient elution with a mobile phase
consisting of an aqueous component (e.g., water with formic acid) and an organic
component (e.g., acetonitrile or methanol) separates the compounds based on their
polarity.

o Detection: As SDMA lacks a strong chromophore, detection can be achieved using an
Evaporative Light Scattering Detector (ELSD) or by mass spectrometry.[7]

o Quantification: The peak area of SDMA-d6 is compared to the total area of all detected
peaks to calculate the purity, typically expressed as a percentage.

Isotopic Enrichment and Identity Confirmation by Mass
Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight and determining the
extent of deuterium incorporation.

o Objective: To verify the molecular mass of SDMA-d6 and quantify the percentage of
molecules that are fully deuterated (d6) versus partially labeled (d1-d5) or unlabeled (dO)
species.[7]

o Methodology:

o Sample Introduction: The sample is introduced into the mass spectrometer, often via direct
infusion or from the outflow of an LC system.

o lonization: Electrospray ionization (ESI) is typically used to generate protonated molecular
ions [M+H]*.

o Mass Analysis: The mass analyzer (e.g., Time-of-Flight or Quadrupole) separates the ions
based on their mass-to-charge ratio (m/z).

o Data Analysis: The resulting mass spectrum shows a cluster of peaks corresponding to the
different isotopic forms (isotopologues). The relative intensity of the peak for the fully
labeled d6 species (m/z 209.2) is compared to the intensities of the dO through d5 species
to calculate the isotopic enrichment.[7][10][11]
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Structural Confirmation by Nuclear Magnetic Resonance
(NMR)

NMR spectroscopy is used to confirm that the chemical structure of the synthesized compound
IS correct.

o Objective: To verify the molecular structure by analyzing the chemical environment of its
atoms.

o Methodology:

o Sample Preparation: The SDMA-d6 sample is dissolved in a deuterated solvent (e.g., D20
or DMSO-d6).

o Data Acquisition: The sample is placed in a high-field NMR spectrometer to acquire
spectra (e.g., 'H NMR, 13C NMR).

o Spectral Analysis: The resulting spectrum is analyzed for chemical shifts, peak
integrations, and coupling patterns. For SDMA-d6, the *H NMR spectrum would be
expected to show the absence of signals corresponding to the methyl protons, confirming
successful deuteration. The remaining signals should match the expected pattern for the
rest of the molecule's protons.

Application Workflow and Signaling Context

SDMA-d6 is indispensable for the accurate quantification of endogenous SDMA. The workflow
below illustrates its use in a typical clinical or research setting using LC-MS/MS.
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Caption: Workflow for SDMA quantification using SDMA-d6 internal standard.
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SDMA itself is an endogenous inhibitor of nitric oxide synthase (NOS) activity and is primarily
eliminated through renal excretion, making it a reliable biomarker for glomerular filtration rate
(GFR).[1] Elevated levels of SDMA are associated with chronic kidney disease (CKD) and
various cardiovascular diseases.[9][12]
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Caption: Simplified biological pathway of SDMA formation and clearance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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